Cas no 5459-04-1 (Butanoic acid, 3-oxo-,1,2-ethanediyl ester)

Butanoic acid, 3-oxo-,1,2-ethanediyl ester structure
5459-04-1 structure
Product name:Butanoic acid, 3-oxo-,1,2-ethanediyl ester
CAS No:5459-04-1
MF:C10H14O6
MW:230.21456
CID:374137
PubChem ID:79566

Butanoic acid, 3-oxo-,1,2-ethanediyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-,1,2-ethanediyl ester
    • ACETOACETIC ACID GLYCOL ESTER
    • 1,2-Bis-acetoacetyloxy-aethan
    • 1,2-bis-acetoacetyloxy-ethane
    • acetoacetic acid ethane-1,2-diyl ester
    • EINECS 226-724-9
    • Ethylene diacetoacetate
    • ethyleneglycol diacetoacetate
    • SCHEMBL2701579
    • 40IGR8Y7QW
    • NSC-24317
    • AI3-06367
    • UNII-40IGR8Y7QW
    • Ethylene glycol diacetoacetate
    • 2-(3-oxobutanoyloxy)ethyl 3-oxobutanoate
    • Butanoic acid, 3-oxo-, 1,2-ethanediyl ester
    • s11930
    • NSC 24317
    • NSC24317
    • EC 226-724-9
    • ETHYLENE BIS(ACETOACETATE)
    • ethane-1,2-diyl bis(3-oxobutanoate)
    • 5459-04-1
    • ethylene di(3-oxobu-tanoate)
    • ACETOACETIC ACID, ETHYLENE ESTER
    • DTXSID00203019
    • NS00001020
    • Q27258333
    • ethane-1,2-diylbis(3-oxobutanoate)
    • Inchi: InChI=1S/C10H14O6/c1-7(11)5-9(13)15-3-4-16-10(14)6-8(2)12/h3-6H2,1-2H3
    • InChI Key: SJCUPJATWUWGAV-UHFFFAOYSA-N
    • SMILES: CC(=O)CC(=O)OCCOC(=O)CC(=O)C

Computed Properties

  • Exact Mass: 230.07900
  • Monoisotopic Mass: 230.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.181
  • Boiling Point: 332.6°Cat760mmHg
  • Flash Point: 145.9°C
  • Refractive Index: 1.446
  • PSA: 86.74000
  • LogP: 0.03100

Butanoic acid, 3-oxo-,1,2-ethanediyl ester Security Information

Butanoic acid, 3-oxo-,1,2-ethanediyl ester Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Butanoic acid, 3-oxo-,1,2-ethanediyl ester PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1737861-1g
Ethane-1,2-diyl bis(3-oxobutanoate)
5459-04-1 98%
1g
¥8062.00 2024-05-09

Butanoic acid, 3-oxo-,1,2-ethanediyl ester Related Literature

Additional information on Butanoic acid, 3-oxo-,1,2-ethanediyl ester

Comprehensive Overview of Butanoic acid, 3-oxo-,1,2-ethanediyl ester (CAS No. 5459-04-1)

Butanoic acid, 3-oxo-,1,2-ethanediyl ester, also known by its CAS number 5459-04-1, is a specialized chemical compound widely utilized in various industrial and research applications. This ester derivative of 3-oxobutanoic acid and ethylene glycol exhibits unique properties that make it valuable in fields such as organic synthesis, polymer chemistry, and specialty materials. The growing interest in sustainable and high-performance chemicals has positioned this compound as a subject of increasing research and commercial attention.

The molecular structure of Butanoic acid, 3-oxo-,1,2-ethanediyl ester features a 1,2-ethanediyl backbone linked to 3-oxobutanoic acid moieties, creating a versatile platform for further chemical modifications. This structural characteristic contributes to its reactivity and functionality in various chemical processes. Recent studies have explored its potential as a precursor for biodegradable polymers, aligning with the global push toward green chemistry and environmentally friendly materials.

In the context of current market trends, CAS 5459-04-1 has gained attention due to its potential applications in bio-based materials and renewable resource utilization. Researchers are investigating its role in developing sustainable alternatives to traditional petrochemical-derived compounds, addressing the increasing consumer demand for eco-friendly products. This aligns with the broader industry shift toward circular economy principles and reduced environmental impact.

The synthesis and applications of Butanoic acid, 3-oxo-,1,2-ethanediyl ester have been the subject of numerous scientific publications. Its ester functional groups make it particularly useful in polymerization reactions, where it can serve as a monomer or cross-linking agent. The compound's thermal stability and solubility characteristics have also made it attractive for specialized coating formulations and adhesive systems.

From a technical perspective, the handling and storage of 5459-04-1 require standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical in concentrated forms. Its stability profile and compatibility with various solvents contribute to its versatility in industrial applications.

Recent advancements in catalytic processes have opened new possibilities for the efficient production of Butanoic acid, 3-oxo-,1,2-ethanediyl ester. Innovations in heterogeneous catalysis and continuous flow chemistry have shown promise for scaling up production while minimizing energy consumption and waste generation. These developments are particularly relevant in the current economic climate, where process optimization and cost efficiency are paramount concerns for chemical manufacturers.

The analytical characterization of CAS 5459-04-1 typically involves techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These methods allow for precise quality control and purity assessment, which are critical for applications requiring high-performance materials. The compound's distinctive spectral signatures facilitate its identification in complex mixtures.

Looking toward future applications, researchers are exploring the potential of Butanoic acid, 3-oxo-,1,2-ethanediyl ester in advanced material science. Its incorporation into novel polymer architectures shows promise for creating materials with tailored mechanical and thermal properties. This aligns with growing interest in smart materials and functional coatings across various industries.

In the context of regulatory compliance, 5459-04-1 is generally regarded as safe for its intended uses when handled properly. However, as with all chemical substances, users should consult relevant safety data sheets and comply with local regulations. The compound's favorable environmental profile contributes to its appeal in applications where regulatory compliance and sustainability are key considerations.

The commercial availability of Butanoic acid, 3-oxo-,1,2-ethanediyl ester has expanded in recent years, with multiple suppliers offering technical and research-grade quantities. Pricing and availability may vary based on purity requirements and market conditions. For researchers and industrial users, establishing reliable supply chains for this specialty chemical remains an important consideration.

From a research perspective, ongoing studies continue to uncover new potential applications for CAS 5459-04-1. Its role in pharmaceutical intermediates and specialty chemicals synthesis represents an active area of investigation. The compound's versatility and relatively straightforward synthesis make it an attractive subject for academic and industrial research programs.

In conclusion, Butanoic acid, 3-oxo-,1,2-ethanediyl ester (CAS No. 5459-04-1) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and reactivity profile position it as a valuable building block in organic synthesis and material science. As research continues and industrial applications expand, this compound is likely to maintain its relevance in the evolving landscape of specialty chemicals and advanced materials.

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